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Compound of Interest

Compound Name: Ac4ManNDAz

Cat. No.: B12384999 Get Quote

Essential Safety and Handling Guide for
Ac4ManNDAz
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling N-azidoacetylmannosamine-tetraacylated

(Ac4ManNDAz). The following procedures and recommendations are designed to ensure safe

operational handling and disposal of this compound.

Chemical and Physical Properties
A summary of the key quantitative data for Ac4ManNDAz is presented below for easy

reference.
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Property Value

Molecular Formula C₁₆H₂₂N₄O₁₀

Molecular Weight 430.37 g/mol [1][2]

Appearance Solid[3]

Purity ≥98%

Solubility
Soluble in DMSO and dimethylformamide (~2

mg/ml)[3], slightly soluble in ethanol.

Storage Temperature -20°C (as powder) or -80°C (in solvent)[2]

Stability ≥4 years at -20°C

Hazard Identification and Personal Protective
Equipment (PPE)
There are some discrepancies across different safety data sheets regarding the hazardous

nature of Ac4ManNDAz. One source classifies it as harmful if swallowed and very toxic to

aquatic life, while others state it is not a hazardous substance. Therefore, it is prudent to handle

it with care, adhering to the following personal protective equipment guidelines.

PPE Category Recommended Equipment

Eye Protection Safety goggles with side-shields

Hand Protection Protective, chemical-resistant gloves

Body Protection Impervious clothing or lab coat

Respiratory Protection
Suitable respirator, especially if dust or aerosols

are generated. Use in a well-ventilated area.

Experimental Protocols: Handling and Storage
Adherence to proper handling and storage protocols is essential for laboratory safety and

maintaining the integrity of Ac4ManNDAz.
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Handling:

Ventilation: Always handle Ac4ManNDAz in a well-ventilated area, preferably within a

chemical fume hood to avoid inhalation of dust or aerosols.

Avoid Contact: Prevent contact with skin, eyes, and clothing by wearing the appropriate PPE.

Emergency Stations: Ensure an accessible safety shower and eye wash station are nearby

before beginning work.

Solution Preparation: When preparing solutions, dissolve the solid Ac4ManNDAz in a

suitable solvent such as DMSO or dimethylformamide. If the solvent of choice is purged with

an inert gas, this can help maintain stability.

General Hygiene: Do not eat, drink, or smoke in areas where Ac4ManNDAz is handled or

stored. Wash hands thoroughly after handling.

Storage:

Container: Keep the container tightly sealed to prevent contamination.

Location: Store in a cool, dry, and well-ventilated area away from direct sunlight and sources

of ignition.

Temperature: For long-term stability, store the solid powder at -20°C and solutions at -80°C.

Disposal Plan
Proper disposal of Ac4ManNDAz and its containers is critical to prevent environmental

contamination and ensure regulatory compliance.

Disposal Procedure:

Waste Collection: Collect waste material in a designated and properly labeled container.

Approved Disposal: Dispose of the contents and the container at an approved waste

disposal facility. Follow all local, state, and federal regulations for chemical waste disposal.
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Spillage: In case of a spill, collect the spillage to prevent it from entering drains or water

courses.

Operational Workflow for Handling Ac4ManNDAz
The following diagram illustrates the standard workflow for the safe handling and disposal of

Ac4ManNDAz in a laboratory setting.

Step 1: Preparation
- Verify accessible safety shower and eye wash station.

- Don appropriate PPE:
  - Safety goggles with side-shields

  - Protective gloves
  - Impervious clothing
  - Suitable respirator

Step 2: Handling
- Work in a well-ventilated area (fume hood).

- Avoid generating dust/aerosols.
- Avoid contact with skin, eyes, and clothing.

Proceed to Handling

Emergency Procedure
- Eye Contact: Flush with water, seek medical attention.

- Skin Contact: Rinse with plenty of water.
- Ingestion: Call a poison center or doctor.

In Case of Exposure/Spill

Step 3: Storage
- Store in a tightly sealed container.

- Keep in a cool, well-ventilated area.
- Powder: -20°C

- In solvent: -80°C

After Use

Step 4: Disposal
- Collect waste in a labeled container.

- Dispose of at an approved waste disposal plant.
- Follow all local, state, and federal regulations.

End of Experiment

In Case of Exposure/Spill

In Case of Exposure/Spill In Case of Exposure/Spill

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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